Temperature influence on morphological progress of Ni(OH)2 thin films and its subsequent effect on electrochemical supercapacitive properties
Journal of Materials Chemistry A Pub Date: 2013-02-05 DOI: 10.1039/C3TA00024A
Abstract
The temperature dependent morphological evolution and its effect on the electrochemical supercapacitive properties of Ni(OH)2 thin films have been systematically investigated. A temperature dependent growth mechanism model is proposed for the changes in microstructure. Different nanostructures of Ni(OH)2 thin films such as nanoplates, stacked nanoplates, nanobelts and nanoribbons have been fabricated by varying the deposition temperature. An X-ray diffraction study discloses the orientations of different nanostructures and the formation of nanocrystalline β-Ni(OH)2. Further, these Ni(OH)2 nanostructures demonstrate excellent surface properties like uniform surface morphology, good surface area, pore volume and uniform pore size distribution. The electrochemical supercapacitive properties of Ni(OH)2 nanostructures have been investigated by cyclic voltammetry, charge–discharge and electrochemical impedance spectroscopy techniques. The electrochemical studies of the Ni(OH)2 samples show an obvious influence of surface properties on the pseudocapacitance. The maximum specific capacitance of 357 F g−1 was evaluated for nanoplates at a scan rate of 5 mV s−1. Furthermore, all these Ni(OH)2 samples show good long-term cycling performances in KOH electrolyte. The Ragone plots ascertain good power and energy densities of all Ni(OH)2 nanostructured samples. Subsequently, electrochemical impedance measurements for the different nanostructures of Ni(OH)2 electrodes are assessed indicating that the Ni(OH)2 nanoplates structured electrodes are suitable for good capacity electrochemical supercapacitors.
Recommended Literature
- [1] Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts†
- [2] Messenger RNA/polymeric carrier nanoparticles for delivery of heme oxygenase-1 gene in the post-ischemic brain†
- [3] Joint discussion
- [4] A facile synthesis of diverse 5-arylated triazoles via a Cu-catalyzed oxidative interrupted click reaction with arylboronic acids in air†
- [5] Influence of post-processing on the properties of 3D-printed poly(propylene fumarate) star polymer hydroxyapatite nanocomposites†
- [6] Buckling of elastomer sheets under non-uniform electro-actuation
- [7] Approximate averaged Gaunt factors for free-free Bremsstrahlung emission from a weakly degenerate plasma†
- [8] Probing the initiation of voltage decay in Li-rich layered cathode materials at the atomic scale†
- [9] Cation exchange reaction derived amorphous bimetal hydroxides as advanced battery materials for hybrid supercapacitors†
- [10] Strain engineering the properties of graphene and other two-dimensional crystals
